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Compound of Interest

Compound Name: 4-Iodo-2-nitrotoluene

Cat. No.: B1329957 Get Quote

An In-Depth Technical Guide to 4-Iodo-2-
nitrotoluene
This guide serves as a comprehensive resource for researchers, scientists, and professionals

in drug development, providing key technical data and methodologies related to 4-Iodo-2-
nitrotoluene.

Core Chemical Properties
4-Iodo-2-nitrotoluene is a substituted aromatic compound with the chemical formula

C7H6INO2. It is also known by its IUPAC name, 4-iodo-1-methyl-2-nitrobenzene.[1][2][3] This

compound is of interest in various chemical syntheses.

A summary of its key identifiers and properties is presented in the table below for quick

reference.
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Identifier Value

CAS Number 41252-97-5[1][2][3][4][5]

Molecular Weight 263.03 g/mol [1][4][6]

Molecular Formula C7H6INO2[2][3][4][5][6]

InChI Key
QLMRDNPXYNJQMQ-UHFFFAOYSA-N[2][3][4]

[6]

SMILES CC1=CC=C(I)C=C1--INVALID-LINK--=O[2][3][6]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of 4-Iodo-2-nitrotoluene are

not extensively available in the provided search results, a common application has been

identified.

Application in Synthesis:

4-Iodo-2-nitrotoluene is utilized as a reactant in the synthesis of 3-(4-methyl-3-nitro-

phenyl)-1H-indole.[5] This reaction is typically carried out at a controlled temperature of 40°C.

[5] Further research into specific reaction conditions, such as solvents, catalysts, and reaction

times, would be necessary for replication.

Analytical Method:

A reverse-phase high-performance liquid chromatography (RP-HPLC) method can be

employed for the analysis of 4-Iodo-2-nitrotoluene.[4] The mobile phase for this separation

consists of acetonitrile (MeCN), water, and phosphoric acid.[4] For applications compatible with

mass spectrometry (MS), formic acid should be used as a substitute for phosphoric acid.[4]

This method is scalable and can be adapted for preparative separation to isolate impurities.[4]

Logical Workflow for Synthesis and Analysis
The following diagram illustrates the logical workflow from the starting material, 4-Iodo-2-
nitrotoluene, to its application in a chemical synthesis and subsequent analysis of the product.
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Caption: Synthetic workflow from 4-Iodo-2-nitrotoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Iodo-2-nitrotoluene | C7H6INO2 | CID 170481 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 4-Iodo-2-nitrotoluene, 97% 25 g | Buy Online | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

3. 4-Iodo-2-nitrotoluene, 97% 5 g | Request for Quote | Thermo Scientific Chemicals |
thermofisher.com [thermofisher.com]

4. 4-Iodo-2-nitrotoluene | SIELC Technologies [sielc.com]

5. 4-Iodo-2-nitrotoluene, 97% | Fisher Scientific [fishersci.ca]

6. 4-iodo-2-nitrotoluene [stenutz.eu]

To cite this document: BenchChem. [4-Iodo-2-nitrotoluene CAS number and molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1329957#4-iodo-2-nitrotoluene-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1329957?utm_src=pdf-body-img
https://www.benchchem.com/product/b1329957?utm_src=pdf-body
https://www.benchchem.com/product/b1329957?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodo-2-nitrotoluene
https://www.thermofisher.com/order/catalog/product/A18607.14
https://www.thermofisher.com/order/catalog/product/A18607.14
https://www.thermofisher.com/order/catalog/product/A18607.06
https://www.thermofisher.com/order/catalog/product/A18607.06
https://sielc.com/4-iodo-2-nitrotoluene
https://www.fishersci.ca/shop/products/4-iodo-2-nitrotoluene-97-thermo-scientific/p-7024257
https://stenutz.eu/chem/solv6%20(2).php?name=4-iodo-2-nitrotoluene
https://www.benchchem.com/product/b1329957#4-iodo-2-nitrotoluene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329957#4-iodo-2-nitrotoluene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329957#4-iodo-2-nitrotoluene-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1329957#4-iodo-2-nitrotoluene-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329957?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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